Cas no 1390952-64-3 (2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide)

• Product Name: 2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide
• CAS No: 1390952-64-3
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 5914921
• PubChem ID: 31809541
• Update Time: 2025-05-30

2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26609827
• 1390952-64-3
• Z280474040
• 2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide
• AKOS008470061
• (E)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-pyridin-3-ylprop-2-enamide

• Inchi： 1S/C22H20N4O2/c1-15-11-17(16(2)26(15)20-6-8-21(28-3)9-7-20)12-18(13-23)22(27)25-19-5-4-10-24-14-19/h4-12,14H,1-3H3,(H,25,27)/b18-12+
• InChI Key： UIJLUIQTXKYWHH-LDADJPATSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(C)=CC(/C=C(\C#N)/C(NC2C=NC=CC=2)=O)=C1C

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide

Recent Advances in the Study of 2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide (CAS: 1390952-64-3)

The compound 2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(pyridin-3-yl)prop-2-enamide (CAS: 1390952-64-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique pyrrole and pyridine moieties, has been investigated for its role as a modulator of key biological pathways, particularly in the context of cancer and inflammatory diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 1390952-64-3 exhibits potent inhibitory effects on specific kinase targets involved in cell proliferation and survival. The study employed a combination of in vitro enzymatic assays and cell-based models to validate its efficacy, revealing IC50 values in the nanomolar range for several clinically relevant kinases.

Structural-activity relationship (SAR) analyses have further refined our understanding of this compound's pharmacophore. Researchers have identified that the cyano and methoxyphenyl groups are critical for maintaining high binding affinity to target proteins, while modifications to the pyridine ring can modulate selectivity profiles. These insights have paved the way for the development of second-generation analogs with improved pharmacokinetic properties.

In preclinical models, 1390952-64-3 has shown promising antitumor activity. A recent study published in Cancer Research reported significant tumor growth inhibition in xenograft models of breast and lung cancers when treated with this compound. Mechanistic studies indicated that the compound induces apoptosis through the mitochondrial pathway while concurrently inhibiting pro-survival signaling cascades.

The compound's potential extends beyond oncology. Emerging research suggests that 1390952-64-3 may have applications in autoimmune disorders due to its ability to modulate inflammatory cytokine production. A 2024 study in Nature Immunology demonstrated its efficacy in reducing disease severity in experimental autoimmune encephalomyelitis (EAE) models, highlighting its immunomodulatory properties.

From a drug development perspective, recent pharmacokinetic studies have addressed previous challenges associated with the compound's bioavailability. Novel formulation strategies, including nanoparticle encapsulation and prodrug approaches, have shown promise in enhancing its therapeutic index. These advancements position 1390952-64-3 as a strong candidate for clinical translation in the coming years.

Ongoing research continues to explore the full therapeutic potential of this compound, with several pharmaceutical companies reportedly investigating its development. The convergence of structural biology, medicinal chemistry, and translational research approaches promises to unlock new applications for 1390952-64-3 across multiple therapeutic areas.